Cas no 849935-79-1 ((3S,4s)-3-pyrrolidinemethanol, 4-hydroxy-, hydrochloride)

• Product Name: (3S,4s)-3-pyrrolidinemethanol, 4-hydroxy-, hydrochloride
• CAS No: 849935-79-1
• MF: C₅H₁₂ClNO₂
• MW: 153.607280731201
• MDL: MFCD32876786
• CID: 2191718
• PubChem ID: 69805812
• Update Time: 2025-10-30

(3S,4s)-3-pyrrolidinemethanol, 4-hydroxy-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3S,4s)-3-pyrrolidinemethanol, 4-hydroxy-, hydrochloride
• (3S,4S)-4-Hydroxymethyl-pyrrolidin-3-ol hydrochloride
• (3S,4S)-4-(hydroxymethyl)pyrrolidin-3-ol;hydrochloride
• (3S,4S)-4-Hydroxymethyl-pyrrolidin-3-ol HCl
• VXKQZDCFEDEAAX-UYXJWNHNSA-N
• SCHEMBL6507549
• 849935-79-1
• 1491150-03-8
• trans-4-(Hydroxymethyl)-3-pyrrolidinol hydrochloride
• (3S,4S)-4-(Hydroxymethyl)pyrrolidin-3-ol Hydrochloride
• trans-4-(hydroxymethyl)pyrrolidin-3-ol hydrochloride

• MDL： MFCD32876786
• Inchi： 1S/C5H11NO2.ClH/c7-3-4-1-6-2-5(4)8;/h4-8H,1-3H2;1H/t4-,5+;/m0./s1
• InChI Key： VXKQZDCFEDEAAX-UYXJWNHNSA-N
• SMILES： Cl.O[C@@H]1CNC[C@H]1CO

Computed Properties

• Exact Mass: 153.0556563Da
• Monoisotopic Mass: 153.0556563Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 76.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.5Ų

Additional information on (3S,4s)-3-pyrrolidinemethanol, 4-hydroxy-, hydrochloride

Introduction to (3S,4s)-3-Pyrrolidinemethanol, 4-Hydroxy-, Hydrochloride (CAS No. 849935-79-1)

(3S,4s)-3-Pyrrolidinemethanol, 4-Hydroxy-, Hydrochloride (CAS No. 849935-79-1) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (3S,4s)-4-Hydroxypyrrolidin-3-ylmethanol hydrochloride, is a derivative of pyrrolidine with a hydroxyl group and a methanol moiety. Its unique structural features and chiral centers make it an attractive candidate for various biological and pharmacological applications.

The chemical structure of (3S,4s)-3-Pyrrolidinemethanol, 4-Hydroxy-, Hydrochloride consists of a pyrrolidine ring with a hydroxyl group at the 4-position and a methanol group at the 3-position. The presence of these functional groups, along with the chiral centers, imparts specific properties that are crucial for its biological activity and potential therapeutic applications. The hydrochloride salt form ensures solubility and stability, making it suitable for various experimental and clinical settings.

Recent studies have highlighted the potential of (3S,4s)-3-Pyrrolidinemethanol, 4-Hydroxy-, Hydrochloride in modulating various biological pathways. One notable area of research is its role as a modulator of ion channels and receptors. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent activity as a positive allosteric modulator of GABAA receptors. This finding suggests its potential use in the treatment of neurological disorders such as anxiety and epilepsy.

In addition to its effects on ion channels, (3S,4s)-3-Pyrrolidinemethanol, 4-Hydroxy-, Hydrochloride has been investigated for its anti-inflammatory properties. Research conducted at the University of California, San Francisco, showed that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings indicate its potential as an anti-inflammatory agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of (3S,4s)-3-Pyrrolidinemethanol, 4-Hydroxy-, Hydrochloride have also been studied extensively. A study published in the European Journal of Pharmaceutical Sciences reported that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters in animal models. These characteristics are essential for developing it as an oral therapeutic agent.

Safety and toxicity profiles are critical aspects in the development of any new pharmaceutical compound. Preliminary toxicological studies have shown that (3S,4s)-3-Pyrrolidinemethanol, 4-Hydroxy-, Hydrochloride has low toxicity at therapeutic doses. However, further studies are required to fully understand its long-term safety profile.

The synthesis of (3S,4s)-3-Pyrrolidinemethanol, 4-Hydroxy-, Hydrochloride has been optimized to ensure high yields and purity. Various synthetic routes have been developed, including asymmetric synthesis methods that utilize chiral catalysts or chiral auxiliaries to achieve high enantiomeric excess (ee). These advancements in synthetic chemistry have made it more accessible for researchers and pharmaceutical companies to produce this compound on a larger scale.

In conclusion, (3S,4s)-3-Pyrrolidinemethanol, 4-Hydroxy-, Hydrochloride (CAS No. 849935-79-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and chiral centers make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science. Ongoing studies continue to explore its full potential in treating various diseases and conditions.